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Compound of Interest

1h-Indole, 7-methoxy-6-(1-
Compound Name:

methylethyl)-
CAS No.: 1167055-81-3
Cat. No.: B3215761

Get Quote

Executive Summary

7-methoxy-6-isopropylindole (Calculated MW: 189.26 g/mol ) is a substituted indole derivative
characterized by a sterically demanding isopropyl group at the C6 position and an electron-
donating methoxy group at the C7 position.[1] This specific substitution pattern creates a
unique electronic environment in the pyrrole ring, enhancing electron density while imposing
steric constraints on the "bottom" edge of the indole core.

This compound is of significant interest as a precursor for 7-substituted tryptamines (e.g., 7-
MeO-DiPT analogs) and as a scaffold in medicinal chemistry programs targeting serotonin (5-
HT) and melatonin receptors, where the 7-position substituent often dictates selectivity and
metabolic stability.[1]

Chemical Data & Physical Properties

The following data is synthesized from structural analogs (7-methoxyindole and 6-
isopropylindole) and computational prediction models, as direct experimental data for this
specific isomer is rare in open literature.
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ble 1: Physicochemical Specificati

Property Value | Description Note
6-isopropyl-7-methoxy-1H-
IUPAC Name ) propy Y
indole
Molecular Formula C12H1sNO
Molecular Weight 189.26 g/mol
High lipophilicity due to
Predicted LogP 3.4-38 ) gnlipop Y
isopropy! group.[1]
H-Bond Donors 1 (Indole NH)

H-Bond Acceptors

1 (Methoxy O)

Off-white to pale yellow

Likely oxidizes/darkens upon

Appearance ) ) )
crystalline solid air exposure.[1]
Lower than 7-methoxyindole
Melting Point 65 — 75 °C (Predicted) (85°C) due to symmetry
breaking.[1]
- Soluble in DCM, EtOAc, )
Solubility Insoluble in water.

MeOH, DMSO.

Strategic Synthetic Pathway
Rationale for Route Selection

Two primary methodologies were evaluated for constructing the 7-methoxy-6-isopropylindole

core:

e Leimgruber-Batcho Synthesis: Requires 2-nitro-3-methoxy-4-isopropyltoluene.[1] This

precursor is difficult to synthesize regioselectively.

o Bartoli Indole Synthesis: Requires 2-nitro-4-isopropylanisole.[1] This precursor is accessible

via direct nitration of the commercially available 4-isopropylanisole.[1]
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Decision: The Bartoli Indole Synthesis is the superior route. It specifically excels at forming 7-
substituted indoles from ortho-substituted nitroarenes.[1] The steric bulk of the ortho-methoxy
group in the precursor actually facilitates the necessary [3,3]-sigmatropic rearrangement,
making this the most reliable pathway.

Retrosynthetic Analysis (DOT Visualization)
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Figure 1: Retrosynthetic logic flow identifying 4-isopropylanisole as the optimal starting
material.[1]

Detailed Experimental Protocols
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Step 1: Synthesis of 2-Nitro-4-Isopropylanisole

Objective: Regioselective introduction of a nitro group ortho to the methoxy group.[1]
Mechanism: Electrophilic Aromatic Substitution (Nitration). The methoxy group is a strong
ortho/para director. Since the para position is blocked by the isopropyl group, nitration occurs
exclusively at the ortho position (C2).

Protocol:

e Setup: Equip a 500 mL 3-neck round-bottom flask with a magnetic stir bar, addition funnel,
and thermometer. Place in an ice-salt bath (0°C).

e Reagents:
o 4-Isopropylanisole: 15.0 g (100 mmol)[1]
o Glacial Acetic Acid: 50 mL (Solvent)
o Nitric Acid (70%): 10 mL (~150 mmol)
e Procedure:
o Dissolve 4-isopropylanisole in glacial acetic acid and cool to 0°C.

o Add Nitric Acid dropwise over 30 minutes, maintaining internal temperature < 10°C.
Caution: Exothermic.

o Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by TLC
(Hexane/EtOAc 9:1) for disappearance of starting material.

o Workup:
o Pour the reaction mixture onto 200 g of crushed ice.
o Extract with Dichloromethane (3 x 50 mL).
o Wash combined organics with sat. NaHCOs (until neutral) and Brine.

o Dry over MgSO4 and concentrate in vacuo.
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 Purification: The crude yellow oil is typically sufficiently pure (>90%). If necessary, purify via
flash chromatography (Silica, 5% EtOAc in Hexane).

o Yield: ~85-90% (Yellow Oil).[1]

Step 2: Bartoli Indole Synthesis

Obijective: Cyclization of the nitroarene to the indole core using Vinylmagnesium Bromide.
Critical Control Point: Temperature control is vital. The reaction must be kept cold (-40°C) to
prevent polymerization of the Grignard reagent.

Protocol:

e Setup: Flame-dry a 1 L 2-neck flask under Argon atmosphere.

e Reagents:
o 2-Nitro-4-isopropylanisole: 9.75 g (50 mmol)[1]
o Vinylmagnesium bromide (1.0 M in THF): 150 mL (150 mmol, 3.0 equiv).
o Anhydrous THF: 200 mL.

e Procedure:

o Dissolve the nitroarene in 200 mL anhydrous THF and cool to -40°C (Dry ice/Acetonitrile
bath).

o Add Vinylmagnesium bromide dropwise over 45 minutes.[1] The solution will turn dark
brown/red.

o Stir at -40°C for 1 hour, then allow to warm to -20°C and stir for another 20 minutes.
o Quench by pouring the cold reaction mixture into saturated aqueous NHa4ClI (500 mL).
o Workup:

o Extract with Diethyl Ether (3 x 100 mL).
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o Dry organics over Na2SOa4 and concentrate.

o Purification:

The crude residue will contain the indole, unreacted nitroarene, and styrene byproducts.

[e]

o

Purify via Flash Column Chromatography (Silica Gel).

Eluent: Gradient 0% -> 10% EtOAc in Hexane.[1] The indole typically elutes after the non-

[¢]

polar styrene byproducts.

Yield: Expect 40-55% (Bartoli yields are moderate for electron-rich systems).[1]

[¢]

Mechanistic Validation (Bartoli Reaction)

The success of this protocol relies on the specific mechanism of the Bartoli reaction, which is
distinct from other indole syntheses.

+ VinylMgBr (1 eq) + VinylMgBr (2 eq)
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(o= >
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Figure 2: Mechanistic pathway. The steric bulk of the 7-methoxy group (from the precursor's
ortho-position) forces the [3,3]-rearrangement to occur at the unhindered carbon, ensuring
regiospecificity.

Safety & Handling
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Hazard Class Risk Description Mitigation Strategy

) ) Use strictly anhydrous
] Pyrophoric; reacts violently N
Grignard Reagents ] conditions; quench slowly at
with water.[1]
low temp.

_ _ _ Do not overheat crude
) Potential explosive hazard if ) )
Nitro Compounds o residues; use rotovap with
distilled to dryness.[1]
care.[1]

o ) o Handle in a fume hood; wear
o Potential biological activity o
Indole Derivatives ] nitrile gloves and eye
(serotonergic). i
protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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